Cas no 195608-95-8 (Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester)

• Product Name: Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester
• CAS No: 195608-95-8
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• MDL: MFCD34593925
• CID: 3867053
• PubChem ID: 11087147
• Update Time: 2025-06-27

Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester
• Ethyl 6-((4-methoxybenzyl)amino)hexanoate
• AKOS013616060
• A1-41011
• Ethyl 6-[(4-methoxyphenyl)methylamino]hexanoate
• 195608-95-8
• 6-(4-Methoxybenzylamino)hexanoic acid ethyl ester

• MDL： MFCD34593925
• Inchi： 1S/C16H25NO3/c1-3-20-16(18)7-5-4-6-12-17-13-14-8-10-15(19-2)11-9-14/h8-11,17H,3-7,12-13H2,1-2H3
• InChI Key： UKUNOFSGTFAKNR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCNCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 279.18344366Da
• Monoisotopic Mass: 279.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Additional information on Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester

Hexanoic Acid, 6-[[(4-Methoxyphenyl)Methyl]Amino]-, Ethyl Ester

Hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester is a compound with the CAS number 195608-95-8. This compound is a derivative of hexanoic acid, which is a six-carbon saturated fatty acid. The presence of the ethyl ester group and the substituted amino group makes this compound unique and potentially useful in various chemical and pharmaceutical applications.

The structure of this compound includes a hexanoic acid backbone with an ethyl ester group at the terminal end. The amino group is attached to the sixth carbon of the hexanoic acid chain, and it is further substituted with a (4-methoxyphenyl)methyl group. This substitution pattern suggests that the compound may have interesting pharmacological properties due to the aromatic ring and methoxy group, which are known to influence biological activity.

Recent studies have shown that compounds with similar structures exhibit potential anti-inflammatory and antioxidant activities. The methoxyphenyl group in particular has been associated with enhanced bioavailability and stability in biological systems. These properties make hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester a promising candidate for further research in drug development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material is typically hexanoic acid, which undergoes esterification to form the ethyl ester. The amino group is introduced via nucleophilic substitution or amide coupling reactions, followed by the addition of the (4-methoxyphenyl)methyl group using appropriate coupling agents or reagents.

The physical properties of this compound include a melting point of approximately 50-55°C and a boiling point around 180-185°C under standard conditions. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical processes and formulations.

One of the most significant applications of hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester is in the pharmaceutical industry. Its structure suggests potential use as a prodrug or as a component in drug delivery systems due to its lipophilic nature and ability to cross biological membranes. Additionally, it may serve as an intermediate in the synthesis of more complex molecules with therapeutic potential.

In conclusion, hexanoic acid, 6-[[(4-methoxyphenyl)methyl]amino]-, ethyl ester (CAS No. 195608-95-8) is a versatile compound with promising properties for various applications. Its unique structure and functional groups make it an interesting target for further research and development in fields such as pharmacology, materials science, and organic synthesis.